Cas no 32568-59-5 (Phenol, 4-ethenyl-, benzoate)

• Product Name: Phenol, 4-ethenyl-, benzoate
• CAS No: 32568-59-5
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• CID: 292935
• PubChem ID: 68518650
• Update Time: 2025-04-19

Phenol, 4-ethenyl-, benzoate Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-ethenyl-, benzoate
• benzoic acid,4-ethenylphenol
• 32568-59-5
• SCHEMBL3118949
• benzoic acid;4-ethenylphenol
• Benzoic acid--4-ethenylphenol (1/1)
• DTXSID50738503

• Inchi： 1S/C8H8O.C7H6O2/c1-2-7-3-5-8(9)6-4-7;8-7(9)6-4-2-1-3-5-6/h2-6,9H,1H2;1-5H,(H,8,9)
• InChI Key： PNUMOLNURKGXQF-UHFFFAOYSA-N
• SMILES： OC1C=CC(C=C)=CC=1.OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 242.09432
• Monoisotopic Mass: 242.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids